Cas no 728008-13-7 (3,4-Furandiamine,tetrahydro-N3,N3-dimethyl-, (3R,4R)-rel-)

• Product Name: 3,4-Furandiamine,tetrahydro-N3,N3-dimethyl-, (3R,4R)-rel-
• CAS No: 728008-13-7
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 559090
• PubChem ID: 11480462
• Update Time: 2025-07-30

3,4-Furandiamine,tetrahydro-N3,N3-dimethyl-, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3,4-Furandiamine,tetrahydro-N3,N3-dimethyl-, (3R,4R)-rel-
• 3,4-Furandiamine,tetrahydro-N,N-dimethyl-, (3R,4R)-rel- (9CI)
• (3R,4R)-3-N,3-N-dimethyloxolane-3,4-diamine
• rel-(3R,4R)-N3,N3-Dimethyltetrahydrofuran-3,4-diamine
• 3,4-Furandiamine,tetrahydro-N,N-dimethyl-,(3R,4R)-rel-(9CI)
• AKOS006318448
• 728008-13-7
• trans-N3, N3-dimethyltetrahydrofuran-3,4-diamine
• CS-0255744
• (3R,4R)-N3,N3-Dimethyltetrahydrofuran-3,4-diamine
• E82602
• RAC-(3R,4R)-N3,N3-DIMETHYLOXOLANE-3,4-DIAMINE
• 1932511-35-7

• Inchi： 1S/C6H14N2O/c1-8(2)6-4-9-3-5(6)7/h5-6H,3-4,7H2,1-2H3/t5-,6-/m0/s1
• InChI Key： IUMNKTUVNOMOMG-WDSKDSINSA-N
• SMILES： O1C[C@@H]([C@H](C1)N(C)C)N

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes